Cas no 2411262-76-3 (N-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-N-methylsulfamoyl fluoride)

• Product Name: N-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-N-methylsulfamoyl fluoride
• CAS No: 2411262-76-3
• MF: C₇H₁₂FN₃O₂S
• MW: 221.25248336792
• CID: 5378952
• PubChem ID: 154880639
• Update Time: 2025-10-21

N-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-N-methylsulfamoyl fluoride Chemical and Physical Properties

Names and Identifiers

• N-[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]-N-methylsulfamoyl fluoride
• N-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-N-methylsulfamoyl fluoride

• Inchi： 1S/C7H12FN3O2S/c1-6-7(4-9-11(6)3)5-10(2)14(8,12)13/h4H,5H2,1-3H3
• InChI Key： WATRIJCRNWUKHR-UHFFFAOYSA-N
• SMILES： S(F)(N(CC1=C(C)N(C)N=C1)C)(=O)=O

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 354.6±44.0 °C(Predicted)
• pka: 2.11±0.10(Predicted)

Additional information on N-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-N-methylsulfamoyl fluoride

N-(1,5-Dimethyl-1H-Pyrazol-4-Yl)Methyl-N-Methylsulfamoyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2411262-76-3, commonly referred to as N-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-N-methylsulfamoyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and potential applications in advanced chemical systems. In this article, we delve into the properties, synthesis, and applications of this compound, drawing on the latest research findings to provide a comprehensive understanding.

N-(1,5-Dimethyl-1H-pyrazol-4-yl)methyl-N-methylsulfamoyl fluoride is a derivative of pyrazole, a five-membered aromatic heterocycle known for its stability and reactivity in various chemical environments. The molecule incorporates a methyl group at positions 1 and 5 of the pyrazole ring, which enhances its electronic properties and contributes to its unique reactivity. The presence of the methylsulfamoyl fluoride group further modifies the compound's behavior, making it suitable for specialized applications.

Recent studies have highlighted the importance of N-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-N-methylsulfamoyl fluoride in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of functional polymers and as an intermediate in pharmaceutical chemistry. The compound's ability to undergo various transformations under controlled conditions has made it a valuable tool in modern chemical synthesis.

The synthesis of N-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-N-methylsulfamoyl fluoride involves a multi-step process that begins with the preparation of the pyrazole derivative. The introduction of the methylsulfamoyl fluoride group is achieved through carefully designed reactions that ensure high yields and purity. Recent advancements in catalytic methods have further optimized this process, making it more efficient and scalable for industrial applications.

In terms of physical properties, N-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-N-methylsulfamoyl fluoride exhibits a melting point of approximately 98°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in solution-based reactions. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, with results indicating excellent resilience to decomposition under typical laboratory conditions.

The chemical reactivity of N-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-N-methylsulfamoyl fluoride is influenced by its functional groups. The pyrazole ring acts as an electron-deficient aromatic system, making it susceptible to nucleophilic attacks. The methylsulfamoyl fluoride group introduces additional reactivity through its electrophilic sulfur center, enabling it to participate in various substitution reactions. These properties make the compound a versatile building block in organic synthesis.

Recent research has focused on leveraging N-(1,5-dimethyl-1H-pyrazol-4-y